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Compound of Interest

Compound Name: Nanofin

Cat. No.: B1222252 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling "Nanofin," a term that appears to refer to the chemical compound 2,6-

Dimethylpiperidine, and also addresses the broader, critical topic of safely managing

engineered nanomaterials.

Recent inquiries regarding "Nanofin" have highlighted a potential misunderstanding of its

nature. Safety data sheets (SDS) identify Nanofin as a synonym for 2,6-Lupetidine or 2,6-

Dimethylpiperidine, a chemical compound with the formula C7H15N.[1][2][3] It is crucial to note

that this substance is not classified as a hazardous material.[1] However, the query for

"Nanofin" often stems from an interest in the safety protocols for nanomaterials. This guide will

therefore first detail the specific handling procedures for the chemical 2,6-Dimethylpiperidine

and then provide comprehensive guidance on the safe management of engineered

nanomaterials, a subject of significant importance in modern research and development.

Understanding Nanofin (2,6-Dimethylpiperidine)
Nanofin, or 2,6-Dimethylpiperidine, is a clear, colorless to slightly yellow liquid.[2] While not

classified as a hazardous substance, standard laboratory safety practices should always be

observed.

Properties of Nanofin (2,6-Dimethylpiperidine)
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Property Value

Synonyms Nanofin, 2,6-Lupetidine, 2,6-Dimethylpiperidine

CAS Number 504-03-0

Molecular Formula C7H15N

Molecular Weight 113.2 g/mol

Appearance Clear Colorless To Slightly Yellow Liquid

Purity 97.38% - 99.818%

Source: CymitQuimica, GlpBio

Handling and Personal Protective Equipment (PPE)
Even though Nanofin is not considered hazardous, adherence to good laboratory practice is

essential.

Ventilation: Use only in areas with appropriate exhaust ventilation.

Eye Protection: Wear safety glasses with side shields.

Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).

Skin Protection: Wear a laboratory coat.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person into fresh air.

Ingestion: Rinse mouth with water. Do NOT induce vomiting.
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Disposal
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Keep the product away from drains, water courses, or the soil.

A Guide to Safely Handling Engineered
Nanomaterials
Engineered nanomaterials (ENMs) are materials with at least one dimension between 1 and

100 nanometers. Their novel properties require specific safety considerations due to the

potential for increased biological reactivity compared to their larger counterparts.

Recommended Exposure Limits for Selected
Nanomaterials
Currently, few occupational exposure limits (OELs) exist specifically for nanomaterials.

However, some recommendations have been established.

Nanomaterial
Recommended Exposure
Limit (REL)

Averaging Time

Carbon Nanotubes and

Nanofibers
1 µg/m³ (elemental carbon) 8-hour Time-Weighted Average

Titanium Dioxide (nanoscale) 0.3 mg/m³ 8-hour Time-Weighted Average

Source: NIOSH

Hierarchy of Controls for Nanomaterial Safety
A precautionary approach, following the hierarchy of controls, is recommended to minimize

exposure.
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Elimination/Substitution
(e.g., use slurry instead of dry powder)

Engineering Controls
(e.g., fume hoods, glove boxes)

Most Effective

Administrative Controls
(e.g., restricted access, training)

Personal Protective Equipment (PPE)
(e.g., respirators, gloves)

Least Effective

Click to download full resolution via product page

Hierarchy of controls for nanomaterial exposure.

Personal Protective Equipment (PPE) for Nanomaterials
When engineering and administrative controls are not sufficient, PPE is the last line of defense.

Respiratory Protection: NIOSH-certified respirators with N95, P95, or P100 filters are

recommended. For higher-risk scenarios, powered air-purifying respirators (PAPRs) may be

necessary.

Eye Protection: Tight-fitting, non-vented safety goggles are recommended to protect against

airborne particles.

Skin Protection:

Gloves: Use disposable, high-quality polymer gloves such as nitrile or neoprene. Double-

gloving is recommended, especially for materials of high concern.
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Clothing: Wear a lab coat or coveralls made from low-linting, non-woven fabrics like

polyethylene. Avoid woven fabrics like cotton that can trap nanoparticles.

Footwear: Closed-toe shoes made of a low-permeability material and disposable shoe

covers should be worn.

Experimental Workflow for Handling Nanomaterials
The following diagram outlines a general workflow for safely handling engineered

nanomaterials in a laboratory setting.

Preparation Handling Cleanup & Disposal

Assess Hazards & Risks Select Engineering & Admin Controls Select Appropriate PPE Work in Designated
Control Zone Handle Nanomaterials Decontaminate Surfaces Dispose of Waste Properly

Click to download full resolution via product page

General workflow for handling engineered nanomaterials.

Disposal of Nanomaterial Waste
Nanomaterial waste should be handled as hazardous waste unless characterized otherwise. It

should be collected in sealed, clearly labeled containers. Consult your institution's

environmental health and safety (EHS) office for specific disposal protocols.

By understanding the specific properties of the chemicals you are working with and adhering to

rigorous safety protocols for novel materials like ENMs, you can ensure a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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